1-Butoxy-3-(2,4-dichlorophenoxy)propan-2-OL

• CAS No.: 62581-88-8
• Molecular Formula: C13H18Cl2O3
• Molecular Weight: 293.18 g/mol
• IUPAC Name: 1-butoxy-3-(2,4-dichlorophenoxy)propan-2-ol
• InChI: InChI=1S/C13H18Cl2O3/c1-2-3-6-17-8-11(16)9-18-13-5-4-10(14)7-12(13)15/h4-5,7,11,16H,2-3,6,8-9H2,1H3
• InChI Key: ALQPKGSRVJXQQO-UHFFFAOYSA-N
• Canonical SMILES: CCCCOCC(COC1=C(C=C(C=C1)Cl)Cl)O

Description

1-Butoxy-3-(2,4-dichlorophenoxy)propan-2-OL is an organic compound with the molecular formula C₁₃H₁₈Cl₂O₃ and a molecular weight of 293.186 g/mol . This compound is characterized by the presence of a butoxy group, a dichlorophenoxy group, and a propan-2-ol moiety. It is commonly used in various chemical and industrial applications due to its unique chemical properties.

Preparation Methods

The synthesis of 1-Butoxy-3-(2,4-dichlorophenoxy)propan-2-OL typically involves the reaction of 2,4-dichlorophenol with an appropriate epoxide, such as 1-butoxy-2,3-epoxypropane, under basic conditions. The reaction proceeds through a nucleophilic substitution mechanism, where the phenoxide ion attacks the epoxide ring, leading to the formation of the desired product . Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

1-Butoxy-3-(2,4-dichlorophenoxy)propan-2-OL undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form the corresponding ketone or aldehyde.

Reduction: The compound can be reduced to form the corresponding alcohol or alkane.

Substitution: The chlorine atoms in the dichlorophenoxy group can be substituted with other nucleophiles, such as amines or thiols.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium azide. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-Butoxy-3-(2,4-dichlorophenoxy)propan-2-OL has several scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and as a reagent in organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the formulation of coatings, adhesives, and other industrial products due to its chemical stability and reactivity.

Mechanism of Action

The mechanism of action of 1-Butoxy-3-(2,4-dichlorophenoxy)propan-2-OL involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biochemical and physiological responses. The exact pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

1-Butoxy-3-(2,4-dichlorophenoxy)propan-2-OL can be compared with similar compounds, such as:

1-(2-butoxypropoxy)propan-2-ol: This compound has a similar structure but lacks the dichlorophenoxy group, resulting in different chemical properties and applications.

2-Propanol, 1-(2-butoxyethoxy)-: This compound also has a butoxy group but differs in the arrangement of the other functional groups, leading to variations in reactivity and use.

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and physical properties, making it valuable for various applications.